Cas no 61051-67-0 (4-oxo-3,4-dihydrophthalazine-1-carbohydrazide)

• Product Name: 4-oxo-3,4-dihydrophthalazine-1-carbohydrazide
• CAS No: 61051-67-0
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 953898
• PubChem ID: 916055
• Update Time: 2025-09-26

4-oxo-3,4-dihydrophthalazine-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3,4-dihydrophthalazine-1-carbohydrazide
• 4-OXO-3,4-DIHYDRO-PHTHALAZINE-1-CARBOXYLIC ACID HYDRAZIDE
• 4-oxo-3H-phthalazine-1-carbohydrazide
• 1-Phthalazinecarboxylic acid, 3,4-dihydro-4-oxo-, hydrazide
• 1-phthalazinecarboxylic acid, 4-hydroxy-, hydrazide
• Oprea1_783630
• SMR000413763
• DTXSID20358792
• STK857385
• EN300-05025
• AKOS005632138
• Cambridge id 5348658
• Z56889029
• MLS000777354
• 61051-67-0
• 4-hydroxyphthalazine-1-carbohydrazide
• CHEMBL1375839
• HMS2766C19
• SR-01000039818
• CS-0219819
• SR-01000039818-1
• AKOS001038459
• G21315

• Inchi： 1S/C9H8N4O2/c10-11-9(15)7-5-3-1-2-4-6(5)8(14)13-12-7/h1-4H,10H2,(H,11,15)(H,13,14)
• InChI Key： GCZPFBAKQFXQER-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(NN)=O)=NN1

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.62
• Refractive Index: 1.757
• PSA: 96.58